Cas no 1378655-77-6 (Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate)

• Product Name: Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate
• CAS No: 1378655-77-6
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD19440272
• CID: 1025872
• PubChem ID: 70701136
• Update Time: 2025-05-21

Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-hydroxy-4-methylbenzoate
• AK-93762
• ANW-71368
• CTK8C4245
• FT-0696030
• KB-255775
• METHYL 2-FLUORO-4-METHYL-5-HYDROXYBENZOATE
• 2-Fluoro-5-hydroxy-4-methyl-benzoic acid methyl ester
• SCHEMBL17185155
• Benzoic acid, 2-fluoro-5-hydroxy-4-methyl-, methyl ester
• Benzoic acid, 2-fluoro-5-hydroxy-4-Methyl-, Methylester
• DB-334783
• AKOS016007405
• CS-0131219
• methyl 2-fluoro-5-hydroxy-4-methyl-benzoate
• SB33211
• DTXSID40743909
• SY240858
• MFCD19440272
• Methyl2-fluoro-5-hydroxy-4-methylbenzoate
• 1378655-77-6
• AMY6571
• methy 2-fluoro-5-hydroxy-4-methyl benezoate
• AS-30486
• Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate

• MDL： MFCD19440272
• Inchi： 1S/C9H9FO3/c1-5-3-7(10)6(4-8(5)11)9(12)13-2/h3-4,11H,1-2H3
• InChI Key： JKTMRPAVQROBKG-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=C1C(=O)OC)O

Computed Properties

• Exact Mass: 184.05357
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate

Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate

Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate (CAS No. 1378655-77-6) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a methyl ester group, a fluoro substituent, and a hydroxyl group attached to a benzene ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable intermediate in various synthetic processes.

The synthesis of Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium catalysts to facilitate the coupling reactions, significantly reducing reaction times and enhancing yields.

One of the most promising applications of Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate lies in its potential as a precursor for bioactive molecules. Studies have shown that this compound can serve as a building block for developing novel antibiotics and anti-inflammatory agents. Its hydroxyl group provides sites for further functionalization, enabling the creation of complex molecular architectures with tailored biological activities.

In the agrochemical industry, Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate has been investigated for its role in synthesizing herbicides and fungicides. The fluoro substituent contributes to the compound's stability and bioavailability, making it an attractive candidate for agricultural applications. Recent research has focused on optimizing its chemical properties to enhance its efficacy while minimizing environmental impact.

Beyond its traditional uses, Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate has also found relevance in materials science. Its ability to form stable ester linkages makes it a valuable component in the synthesis of advanced polymers and coatings. Scientists are exploring its potential in creating biodegradable materials, which align with growing sustainability concerns across various industries.

The chemical properties of Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate are heavily influenced by its substituent pattern. The methyl group enhances lipophilicity, while the hydroxyl group introduces hydrogen bonding capabilities. This balance of properties makes the compound versatile in different chemical environments. Recent spectroscopic studies have provided deeper insights into its electronic structure, further aiding in its application development.

In terms of safety and handling, Methyl 2-Fluoro-4-Methyl-5-Hydroxybenzoate is generally considered non-hazardous under normal conditions. However, proper precautions should be taken during synthesis and storage to ensure optimal stability and performance. Regulatory compliance remains a critical aspect of its production and distribution.

The demand for Methyl 2-fluoro-4-methyl-5-hydroxybenzoate continues to grow as researchers uncover new avenues for its application. Its role as an intermediate in drug discovery and material synthesis underscores its importance in modern chemistry. With ongoing advancements in synthetic methodologies and application development, this compound is poised to play an even greater role in shaping future innovations across multiple industries.